Cas no 2228285-76-3 (3-(5-propylthiophen-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-propylthiophen-2-yl)oxolane-2,5-dione
• CAS No: 2228285-76-3
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 6212668
• PubChem ID: 165971354
• Update Time: 2025-06-12

3-(5-propylthiophen-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-propylthiophen-2-yl)oxolane-2,5-dione
• 2228285-76-3
• EN300-1753051

• Inchi： 1S/C11H12O3S/c1-2-3-7-4-5-9(15-7)8-6-10(12)14-11(8)13/h4-5,8H,2-3,6H2,1H3
• InChI Key： NAJATVSXJOMHCM-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C(=O)OC(C1)=O)CCC

Computed Properties

• Exact Mass: 224.05071541g/mol
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(5-propylthiophen-2-yl)oxolane-2,5-dione

Research Brief on 3-(5-propylthiophen-2-yl)oxolane-2,5-dione (CAS: 2228285-76-3): Recent Advances and Applications

3-(5-propylthiophen-2-yl)oxolane-2,5-dione (CAS: 2228285-76-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The compound's structure, featuring a thiophene ring conjugated with a oxolane-2,5-dione moiety, provides a versatile scaffold for chemical modifications. Recent synthetic approaches have focused on optimizing yield and purity, with advancements in catalytic methods and green chemistry techniques. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient palladium-catalyzed coupling reaction to produce 3-(5-propylthiophen-2-yl)oxolane-2,5-dione with high enantioselectivity, paving the way for its use in chiral drug development.

In terms of biological activity, preliminary in vitro studies have shown that 3-(5-propylthiophen-2-yl)oxolane-2,5-dione exhibits promising inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. A recent study in Bioorganic & Medicinal Chemistry Letters reported its potential as a modulator of the NF-κB pathway, suggesting its utility in treating chronic inflammatory diseases. Additionally, its role in inducing apoptosis in cancer cell lines, particularly in colorectal and breast cancer models, has been investigated, with results indicating a dose-dependent cytotoxic effect.

Despite these promising findings, challenges remain in translating these results into clinical applications. Pharmacokinetic studies are needed to assess the compound's bioavailability and metabolic stability. Furthermore, toxicity profiles and long-term safety data are yet to be fully established. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.

In conclusion, 3-(5-propylthiophen-2-yl)oxolane-2,5-dione represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration to bridge the gap between laboratory findings and clinical implementation.